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Compound of Interest

Compound Name: 3-(Chloromethyl)benzaldehyde

Cat. No.: B1290163

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) classification for the chemical compound 3-(Chloromethyl)benzaldehyde (CAS No.
77072-00-5). It is intended to serve as a critical resource for researchers, scientists, and
professionals in drug development who handle or are investigating this substance. This
document details the known hazards, summarizes available toxicological data, and outlines the
standardized experimental protocols relevant to its GHS classification. Due to the limited
availability of specific experimental data for 3-(Chloromethyl)benzaldehyde, a read-across
approach utilizing data from structurally similar compounds has been employed to provide a
more complete toxicological profile.

GHS Classification and Labeling

Based on information from the European Chemicals Agency (ECHA) C&L Inventory, 3-
(Chloromethyl)benzaldehyde is classified with the following hazards[1]:

Table 1: GHS Classification of 3-(Chloromethyl)benzaldehyde
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Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
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Category 4 Warning swallowed[1][2]
Oral
[3]
] H314: Causes
Skin )
. I severe skin
Corrosion/Irritatio ~ Category 1B Danger
burns and eye
n
damage[1][2]
) H314: Causes
Serious Eye ]
severe skin
Damage/Eye Category 1 Danger
o burns and eye
[rritation
damage[1][2]
Specific Target
- H335: May
Organ Toxicity ) ]
) Category 3 Warning cause respiratory
(Single o
irritation[1][2]
Exposure)

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the PubChem entry for this compound[1]. Key statements include P260 (Do not breathe
dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye
protection/face protection), and P301+P330+P331 (IF SWALLOWED: Rinse mouth. Do NOT
induce vomiting), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing)[1].

Toxicological Data Summary

Quantitative toxicological data for 3-(Chloromethyl)benzaldehyde is not readily available in
the public domain. Therefore, this section includes data from closely related analogues, such
as benzaldehyde and benzyl chloride, to provide an indicative toxicological profile. It is crucial
to interpret this data with caution and to consider it as part of a weight-of-evidence approach.

Table 2: Summary of Acute Toxicity Data (Read-Across Approach)
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Route of

Substance Test Type Species Value Reference
Exposure
Benzaldehyd
LD50 Oral Rat 1300 mg/kg [4]
e
Benzaldehyd .
LD50 Dermal Rabbit >1250 mg/kg [4]
e
Benzyl ) 150 ppm (2
i LC50 Inhalation Mouse [5]
Chloride hours)
Benzyl
i LD50 Oral Rat 1231 mg/kg [6]
Chloride

Experimental Protocols

The GHS classifications are determined based on standardized experimental protocols, such

as those established by the Organisation for Economic Co-operation and Development

(OECD). The following are summaries of the likely methodologies that would be employed to

assess the hazards of 3-(Chloromethyl)benzaldehyde.

Acute Oral Toxicity (OECD Guideline 423)

This method is used to determine the acute oral toxicity of a substance.

o Principle: A stepwise procedure is used with a small number of animals per step. The

substance is administered orally to a group of animals at one of the defined dose levels. The

outcome of the test (mortality or survival) determines the next step.

» Animal Model: Typically, rats or mice are used.

o Procedure: The test substance is administered in a single dose by gavage. Animals are

observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

o Endpoint: The test allows for the determination of an LD50 (median lethal dose) value and

the GHS acute toxicity category.
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Skin Corrosion/lrritation (OECD Guideline 404)

This guideline is used to assess the potential of a substance to cause skin corrosion or
irritation.

Principle: The substance is applied to the skin of a test animal, and the resulting skin
reactions are observed and graded.

o Animal Model: The albino rabbit is the recommended species.

e Procedure: A small area of the animal's skin is shaved. The test substance is applied to the
skin and held in place with a gauze patch for a specified duration (typically 4 hours). Skin
reactions (erythema and edema) are scored at specific intervals after patch removal.

o Endpoint: The severity and reversibility of the skin lesions determine whether the substance
is classified as corrosive or an irritant[7].

Serious Eye Damage/Eye Irritation (OECD Guideline 405)

This test evaluates the potential of a substance to cause serious eye damage or irritation.

Principle: The test substance is instilled into the eye of an animal, and the resulting ocular
reactions are assessed.

o Animal Model: The albino rabbit is the preferred species.

e Procedure: A single dose of the substance is applied into the conjunctival sac of one eye.
The other eye serves as a control. The eyes are examined for corneal opacity, iritis, and
conjunctival redness and chemosis at specific time points.

» Endpoint: The severity and persistence of ocular lesions determine the classification for eye
irritation or serious eye damage.

Visualizations
GHS Hazard Assessment Workflow

The following diagram illustrates the logical workflow for the GHS classification of a chemical
substance based on its toxicological profile.
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Data Gathering
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1290163?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_benzaldehyde
https://www.smolecule.com/products/s697777
https://fluorochem.co.uk/product/F843953/
https://gustavus.edu/academics/departments/chemistry/documents/documents/Benzaldehyde.pdf
https://www.cdc.gov/niosh/idlh/100447.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-Chloride
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.benchchem.com/product/b1290163#ghs-classification-of-3-chloromethyl-benzaldehyde
https://www.benchchem.com/product/b1290163#ghs-classification-of-3-chloromethyl-benzaldehyde
https://www.benchchem.com/product/b1290163#ghs-classification-of-3-chloromethyl-benzaldehyde
https://www.benchchem.com/product/b1290163#ghs-classification-of-3-chloromethyl-benzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1290163?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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